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Compound of Interest

Compound Name: 2-(Bromomethyl)quinoline

Cat. No.: B1281361 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate, essential safety and logistical

information for 2-(Bromomethyl)quinoline, including detailed operational and disposal plans.

Adherence to these guidelines is critical to mitigate risks and ensure a safe laboratory

environment.

Chemical Identifier:

Name: 2-(Bromomethyl)quinoline

Synonyms: α-Bromoquinaldine, 2-Quinolinylmethyl bromide[1]

CAS Number: 5632-15-5[1][2]

Hazard Summary: 2-(Bromomethyl)quinoline is a hazardous substance that requires careful

handling. It is classified as harmful if swallowed and can cause serious eye damage.[2][3] It

may also cause skin and respiratory irritation.[4][5]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute toxicity, oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed

Serious eye damage

(Category 1)
GHS05 Danger

H318: Causes serious

eye damage

Skin irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation

Specific target organ

toxicity - single

exposure (Category

3), Respiratory system

GHS07 Warning
H335: May cause

respiratory irritation

Personal Protective Equipment (PPE)
Appropriate PPE is the primary defense against chemical exposure. The minimum required

PPE for handling 2-(Bromomethyl)quinoline is outlined below. Selections should be

confirmed against a risk assessment for the specific procedures being undertaken.[5]
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PPE Category Specification Rationale

Eye and Face Protection

ANSI Z87.1 compliant safety

glasses with side shields

(minimum).[5] Chemical splash

goggles are required when

handling solutions.[5] A face

shield should be worn over

goggles for splash hazards.[5]

Protects against splashes,

dust, and vapors that can

cause serious eye damage.[3]

[5]

Hand Protection

Disposable nitrile gloves are

the minimum requirement for

incidental contact.[5] For

extended contact or handling

of solutions, consider double-

gloving or using thicker,

chemical-resistant gloves.[5]

Always check the

manufacturer's glove

compatibility chart.

Prevents skin contact, which

can lead to irritation.[4][5]

Body Protection

A standard laboratory coat is

required. For procedures with

a higher risk of splashes or

spills, chemical-resistant

aprons or coveralls should be

worn.

Protects against skin contact

and contamination of personal

clothing.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

avoid inhalation of dust or

vapors.[5] If engineering

controls are insufficient, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used

after a formal risk assessment.

[6]

Avoids respiratory tract

irritation from dust or vapors.[4]

[5]
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Footwear
Closed-toe shoes are

mandatory in the laboratory.

Protects feet from spills and

dropped objects.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Fume Hood: All handling of 2-(Bromomethyl)quinoline powder and its solutions must be

conducted in a certified chemical fume hood to minimize inhalation exposure.[5]

Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and in good working order before starting any work.[6]

Spill Kit: Have a chemical spill kit appropriate for halogenated organic compounds readily

available. This should include an absorbent material, such as vermiculite or sand, and

designated waste containers.

2. Weighing and Aliquoting:

Dispensing: When weighing the solid, do so in the chemical fume hood. Use a draft shield if

necessary to prevent the powder from becoming airborne.

Aliquotting Solutions: When preparing solutions, add the solid 2-(Bromomethyl)quinoline to

the solvent slowly to avoid splashing.

3. During the Reaction:

Closed System: Whenever possible, conduct reactions in a closed system to prevent the

release of vapors.

Monitoring: Continuously monitor the reaction for any unexpected changes.

4. Post-Reaction Work-up:

Quenching: If the reaction requires quenching, perform this step carefully and slowly in the

fume hood.
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Extraction and Purification: All extraction and purification steps should be carried out in the

fume hood.

5. Personal Decontamination:

Glove Removal: Remove gloves using the proper technique to avoid contaminating your

hands.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical and

before leaving the laboratory.[5]

Lab Coat: Remove the lab coat before leaving the laboratory to prevent the spread of

contamination.

Disposal Plan: Step-by-Step Waste Management
Proper disposal is critical to ensure laboratory and environmental safety. As a halogenated

organic compound, 2-(Bromomethyl)quinoline requires specific disposal procedures.[5]

1. Waste Segregation:

Solid Waste: All solid waste contaminated with 2-(Bromomethyl)quinoline (e.g., weighing

paper, contaminated gloves, absorbent materials from spills) must be collected in a

designated, labeled hazardous waste container.

Liquid Waste: All liquid waste containing 2-(Bromomethyl)quinoline (e.g., reaction

residues, solvents from extraction and chromatography) must be collected in a separate,

labeled hazardous waste container for halogenated organic waste. Do not mix with non-

halogenated waste.

2. Container Management:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "2-(Bromomethyl)quinoline," and the associated hazards (e.g., "Toxic,"

"Corrosive").

Closure: Keep waste containers securely closed when not in use.
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3. Spill Management:

Small Spills: For small spills of the solid, carefully sweep up the material, trying to minimize

dust generation, and place it in the designated solid hazardous waste container.

Large Spills: For larger spills, evacuate the area and follow your institution's emergency

procedures.

Cleaning: Decontaminate the spill area with an appropriate solvent and collect the cleaning

materials as hazardous waste.

4. Final Disposal:

Institutional Guidelines: Follow your institution's specific procedures for the final disposal of

hazardous chemical waste. This typically involves arranging for a pickup by the

Environmental Health and Safety (EHS) department.
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Figure 1: Workflow for Safe Handling of 2-(Bromomethyl)quinoline
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Caption: Workflow for Safe Handling of 2-(Bromomethyl)quinoline
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Figure 2: Workflow for Disposal of 2-(Bromomethyl)quinoline Waste
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Caption: Workflow for Disposal of 2-(Bromomethyl)quinoline Waste

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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